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Compound of Interest

Compound Name: Chrysanthemic Acid

Cat. No.: B1668916

An In-depth Technical Guide to Chrysanthemic Acid: CAS Numbers, Molecular Structure, and
Synthesis

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical compounds is paramount. This guide provides a detailed overview of
chrysanthemic acid, a foundational molecule in the synthesis of pyrethroid insecticides.

Molecular Structure and Isomerism

Chrysanthemic acid is a monocarboxylic acid featuring a cyclopropane ring. Its IUPAC name
is 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid.[1][2][3] The molecule's
structure, with two chiral centers on the cyclopropane ring, gives rise to four distinct
stereoisomers.[3][4] These isomers, arising from the cis and trans relationship of the
substituents on the cyclopropane ring and their enantiomeric forms, exhibit different biological
activities. The naturally occurring and most insecticidally active form is the (1R,3R)- or (+)-
trans-chrysanthemic acid, which is found as an ester in the pyrethrin | component of
pyrethrum flowers (Chrysanthemum cinerariaefolium).[3][4]

Molecular Formula: C1o0H1602[1][2][5][6][7]

Molecular Weight: 168.23 g/mol [1][2][4]

CAS Registry Numbers
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The Chemical Abstracts Service (CAS) has assigned specific registry numbers to the various

forms of chrysanthemic acid, which are crucial for unambiguous identification in research and

commerce.

Isomer/Derivative CAS Number Reference(s)
Chrysanthemic Acid (isomer

undefined) 10453-89-1 [1][2][6]
(z)-cis-Chrysanthemic acid 2935-23-1 [1]
(x)-trans-Chrysanthemic acid 705-16-8 [1]
(-)-trans-Chrysanthemic acid 2259-14-5 [11[3]
(+)-trans-Chrysanthemic acid 4638-92-0 [11031141181
(+)-cis-Chrysanthemic acid 26771-11-9 [3]
(-)-cis-Chrysanthemic acid 26771-06-2 [3]
Chrysanthemoyl chloride 14297-81-5 [9]

Physicochemical Properties

The physical and chemical properties of chrysanthemic acid and its isomers are essential for

their handling, formulation, and synthesis.
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Property Value Isomer/Form Reference(s)
Melting Point 17-21 °C (+)-trans [11[3]
115-116 °C (x)-cis [1]
54 °C (x)-trans [1]
White crystalline
120-121 °C [10]
powder
- ) 204.8 °C (at 760 N
Boiling Point Not specified [10]
mmHg)
Density 0.999 g/cm?3 Not specified [10]
Flash Point 97.5°C Not specified [10]
0.106 mmHg (at 25 N
Vapor Pressure Not specified [10]

OC)

Moderately soluble in
N water; very soluble in
Solubility ) ) trans [1][5]
organic solvents like

ethyl acetate.

) ] -14.01° (c=1.535in
Optical Rotation [a]D?> (-)-trans [1]
abs. alcohol)

+14.16° (c=1.554 in

+)-trans 1
abs. alcohol) *) s

Experimental Protocols
Synthesis of trans-Chrysanthemic Acid

This protocol describes the hydrolysis of a mixture of methyl chrysanthemate isomers to
selectively yield trans-chrysanthemic acid.

¢ Reaction Setup: In a 100 mL four-necked flask, charge 20.0 g of methyl chrysanthemate
(composed of 40.0% cis-isomer and 60.0% trans-isomer), 33 g of a 10% aqueous solution of
potassium hydroxide, and 20 g of methanol.
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o Reaction Conditions: Stir the mixture at 50°C for 4 hours.
o Workup: After the reaction period, remove the methanol by distillation.

« |solation: Treat the remaining reaction mixture to isolate the product. This procedure yields
9.4 g of trans-chrysanthemic acid (an 83% yield based on the initial trans-isomer content)
and 9.6 g of unreacted methyl chrysanthemate.

Synthesis of Chrysanthemoyl Chloride

This protocol outlines the conversion of chrysanthemic acid to its more reactive acid chloride
derivative, a key intermediate for ester synthesis.[11]

e Reaction Setup: Prepare a solution of chrysanthemic acid and an excess of thionyl chloride
(SOCL).

e Reaction Conditions: Stir the solution at 50-60°C for 4 hours.

« |solation: After the reaction is complete, remove the excess thionyl chloride under reduced
pressure to yield the crude chrysanthemoyl chloride. This intermediate can then be used
directly in subsequent reactions, such as esterification.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This method is suitable for the quantification of trans-chrysanthemic acid in biological
matrices.[12]

o Sample Preparation: Homogenize the sample material. For total chrysanthemic acid (free
and conjugated forms), first treat the homogenate with sodium hydroxide (NaOH) to
hydrolyze any esters.

e Instrumentation: Analyze the sample using a Shimadzu QP-2010 GC-MS system (or
equivalent) equipped with an Rxi-5Sil column.

» Quantification: Calculate the concentration of trans-chrysanthemic acid by comparing the
peak area to a standard curve generated with a certified reference standard.
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Visualizing Synthesis: A Logical Workflow

The following diagram illustrates a generalized workflow for the synthesis and derivatization of
chrysanthemic acid, a common pathway in the production of pyrethroid insecticides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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